Anticoagulation
Description
Anticoagulation refers to the process of preventing or reducing blood clot formation, typically through the use of anticoagulant medications. These agents interfere with the coagulation cascade, inhibiting the synthesis or activity of clotting factors. Anticoagulant therapy is crucial in managing and preventing thrombotic events such as deep vein thrombosis (DVT), pulmonary embolism (PE), stroke in atrial fibrillation, and myocardial infarction. Careful monitoring is essential to balance efficacy with the risk of bleeding complications.
Treatment Compounds
SERPINE1
F3
F2

香豆素
Coumarin

甘草香豆素
Glycycoumarin

双香豆素
Dicoumarol

水蛭胺C
Hirudonucleodisulfide C

L-古罗糖醛酸单糖
L-Guluronic Acid Sodium Salt

水蛭胺B
Hirudonucleodisulfide B

6,7-二羟基-4-苯基香豆素
Nordalbergin

6,7-二羟基-4-甲基香豆素
4-Methyl-6,7-dihydroxycoumarin

二氢香豆素
Dihydrocoumarin

6-甲基香豆素
6-Methylcoumarin
VKORC1
F7
F9
F10

香豆素
Coumarin

甘草香豆素
Glycycoumarin

双香豆素
Dicoumarol

水蛭胺C
Hirudonucleodisulfide C

L-古罗糖醛酸单糖
L-Guluronic Acid Sodium Salt

6,7-二羟基-4-苯基香豆素
Nordalbergin

6,7-二羟基-4-甲基香豆素
4-Methyl-6,7-dihydroxycoumarin

二氢香豆素
Dihydrocoumarin

6-甲基香豆素
6-Methylcoumarin
VWF
PROC
PROS1
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

香豆素
Coumarin

甘草香豆素
Glycycoumarin

双香豆素
Dicoumarol

Neosalvianen
Neosalvianen

4-甲氧基-5-甲基香豆素
Ekersenin

草木樨苷
trans-Melilotoside

胀果香豆素甲
Inflacoumarin A

水蛭胺C
Hirudonucleodisulfide C

L-古罗糖醛酸单糖
L-Guluronic Acid Sodium Salt

水蛭胺B
Hirudonucleodisulfide B

6,7-二羟基-4-苯基香豆素
Nordalbergin

6,7-二羟基-4-甲基香豆素
4-Methyl-6,7-dihydroxycoumarin

二氢香豆素
Dihydrocoumarin

6-甲基香豆素
6-Methylcoumarin